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Introduction
Fitusiran is an investigational small interfering RNA (siRNA) therapeutic designed for the

prophylactic treatment of hemophilia A and B, with or without inhibitors.[1][2] Its novel

mechanism of action involves silencing the expression of the SERPINC1 gene, which encodes

for antithrombin (AT), a key endogenous anticoagulant.[1][3] By reducing AT levels in the

plasma, fitusiran aims to rebalance hemostasis by increasing thrombin generation, thereby

preventing bleeding episodes.[1][4] This document provides detailed application notes and

protocols for quantifying the pharmacodynamic effect of fitusiran, specifically the reduction of

antithrombin in plasma.

Mechanism of Action
Fitusiran is a GalNAc-conjugated siRNA that is specifically taken up by hepatocytes.[3] Inside

the liver cells, it utilizes the RNA interference (RNAi) machinery to bind to and mediate the

degradation of the messenger RNA (mRNA) for antithrombin.[3][5] This targeted degradation
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prevents the translation of antithrombin mRNA into protein, leading to decreased synthesis and

secretion of antithrombin from the liver into the bloodstream.[1][2] As a major inhibitor of

thrombin (Factor IIa) and Factor Xa, a reduction in antithrombin levels removes a key brake on

the coagulation cascade, resulting in increased and sustained thrombin generation potential.[3]

[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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